Cas no 21413-70-7 ((6e)-6-hydroxyimino-8,9-dihydro-7h-benzo[7]annulen-5-one)

• Product name: (6e)-6-hydroxyimino-8,9-dihydro-7h-benzo[7]annulen-5-one
• CAS No: 21413-70-7
• MF: C₁₁H₁₁NO₂
• MW: 189.21054
• CID: 911760
• PubChem ID: 9562211

(6e)-6-hydroxyimino-8,9-dihydro-7h-benzo[7]annulen-5-one Chemical and Physical Properties

Names and Identifiers

• (6e)-6-hydroxyimino-8,9-dihydro-7h-benzo[7]annulen-5-one
• 2-Oxyimino-1-benzosuberone; MLS002703968; 8,9-dihydro-7H-benzocycloheptene-5,6-dione 6-oxime; 6-Isonitroso-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-on; 1.2-Benzo-cyclohepten-(1)-dion-(3.4)-oxim-(4); 8,9-Dihydro-7H-benzocyclohepten-5,6-dion-6-oxim; NSC107360; 6-Oximino-5-oxo-6,7,8,9-tetrahydro-5H-benzocyclohepten;
• NSC-107360
• NSC107360
• 21413-70-7
• MLS002703968

• Inchi： InChI=1S/C11H11NO2/c13-11-9-6-2-1-4-8(9)5-3-7-10(11)12-14/h1-2,4,6,14H,3,5,7H2/b12-10+
• InChI Key： NLMLFECVGLNYHO-ZRDIBKRKSA-N
• SMILES： C1CC2=CC=CC=C2C(=O)C(=NO)C1

Computed Properties

• Exact Mass: 189.07903
• Monoisotopic Mass: 189.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.246
• Boiling Point: 371.532°C at 760 mmHg
• Flash Point: 178.496°C
• Refractive Index: 1.613
• PSA: 49.66
• LogP: 2.03580